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Compound of Interest

Compound Name: Dimexano

CAS No.: 1468-37-7

Cat. No.: B1214939

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Dimexano, a thiocarbonyl compound used as a herbicide.

[1][2] Adherence to these procedures is critical to ensure the safety of laboratory personnel and

to prevent environmental contamination. Dimexano is classified as hazardous waste due to its

toxicity to aquatic organisms and potential for long-term adverse environmental effects.[1][3]

Chemical and Physical Properties of Dimexano
A comprehensive understanding of Dimexano's properties is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C4H6O2S4[3]

Molar Mass 214.35 g/mol

CAS Number 1468-37-7[3]

Appearance Pale yellow to yellow liquid[3]

Melting Point 23°C[3]

Boiling Point 28.7°C[3]

Density 1.463 g/cm³ (estimate)[3]

Water Solubility 24.65 mg/L (at 25°C)[3]

Experimental Protocols: Disposal Procedures
The following step-by-step protocol must be followed for the disposal of Dimexano and any

materials contaminated with it.

1. Personal Protective Equipment (PPE): Before handling Dimexano, all personnel must be

equipped with the appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (Nitrile or Butyl rubber)

A laboratory coat

Closed-toe shoes

2. Waste Collection:

Segregation: All Dimexano waste, including unused product, solutions, and contaminated

materials (e.g., pipette tips, gloves, and paper towels), must be collected separately from

other waste streams.[3]
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Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[3][4]

The container must be compatible with organosulfur compounds; high-density polyethylene

(HDPE) is a suitable choice.[2]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the name

"Dimexano," and the appropriate hazard pictograms (e.g., toxic, environmental hazard).[5]

Filling: Do not overfill the waste container. A headspace of at least 10% should be left to

accommodate expansion.

3. In-Lab Storage (Satellite Accumulation Area):

Designated Area: Store the sealed Dimexano waste container in a designated Satellite

Accumulation Area (SAA) that is near the point of generation.[6]

Secondary Containment: The SAA must have secondary containment, such as a chemical-

resistant tray, to contain any potential leaks or spills.[4]

Segregation: Ensure that the Dimexano waste is segregated from incompatible materials,

particularly strong oxidizing agents.[6]

Container Integrity: Regularly inspect the waste container for any signs of degradation or

leakage.[4]

4. Treatment of Spills:

In the event of a small spill, absorb the Dimexano with an inert absorbent material (e.g.,

vermiculite or sand).

Collect the contaminated absorbent material and place it in the designated Dimexano
hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

5. Final Disposal:

Licensed Disposal Service: The disposal of Dimexano waste must be handled by a licensed

hazardous waste disposal company.[1] Do not attempt to dispose of Dimexano down the
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drain or in regular trash.[7]

Documentation: Maintain accurate records of the amount of Dimexano waste generated and

its disposal date.[7]

Logical Workflow for Dimexano Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dimexano.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1214939/docs?utm_src=pdf-body#proper-disposal-of-dimexano-a-guide-for-laboratory-professionals
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1214939/docs?utm_src=pdf-body#proper-disposal-of-dimexano-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1214939/docs?utm_src=pdf-body#proper-disposal-of-dimexano-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dimexano Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in
Dedicated Container

Label Container:
'Hazardous Waste, Dimexano'

Store in Satellite
Accumulation Area (SAA)

Use Secondary Containment

Is Container Full?

Arrange for Pickup by
Licensed Disposal Service

Yes

Continue Collection

No

End: Waste Disposed

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1214939/docs?utm_src=pdf-body-img#proper-disposal-of-dimexano-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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